Cas no 1204298-75-8 (6-(Difluoromethyl)isoquinoline)

• Product Name: 6-(Difluoromethyl)isoquinoline
• CAS No: 1204298-75-8
• MF: C₁₀H₇F₂N
• MW: 179.166089296341
• CID: 2197469
• PubChem ID: 53405933
• Update Time: 2025-04-21

6-(Difluoromethyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)isoquinoline
• 1204298-75-8
• DTXSID201306172
• DB-333257

• Inchi： 1S/C10H7F2N/c11-10(12)8-1-2-9-6-13-4-3-7(9)5-8/h1-6,10H
• InChI Key： VKHUTDGSHKOAGA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C=NC=CC=2C=1)F

Computed Properties

• Exact Mass: 179.05465555Da
• Monoisotopic Mass: 179.05465555Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives